Cas no 110310-27-5 (3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)-)
110310-27-5 structure
Product Name:3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)-
CAS No:110310-27-5
MF:C11H11N3O
MW:201.224541902542
CID:1197794
PubChem ID:13881629
Update Time:2025-04-20
3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)-
- 5-amino-2-(2-methylphenyl)pyridazin-3-one
- SCHEMBL10766055
- 110310-27-5
- 5-Amino-2-(2-methylphenyl)pyridazin-3(2H)-one
- 5-amino-2-(o-tolyl)pyridazin-3(2H)-one
- DTXSID30551818
-
- Inchi: 1S/C11H11N3O/c1-8-4-2-3-5-10(8)14-11(15)6-9(12)7-13-14/h2-7H,12H2,1H3
- InChI Key: UWKJAIHLTASTBN-UHFFFAOYSA-N
- SMILES: O=C1C=C(C=NN1C1C=CC=CC=1C)N
Computed Properties
- Exact Mass: 201.09033
- Monoisotopic Mass: 201.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.69
3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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